Cas no 2227198-81-2 ((3R,6S)-6-methylpiperidin-3-ol hydrochloride)

• Product Name: (3R,6S)-6-methylpiperidin-3-ol hydrochloride
• CAS No: 2227198-81-2
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD28991710
• CID: 5194198
• PubChem ID: 118798384
• Update Time: 2026-03-05

(3R,6S)-6-methylpiperidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,6S)-6-Methylpiperidin-3-Ol Hydrochloride(WX601063)
• (3R,6S)-6-Methylpiperidin-3-Ol Hydrochloride
• (3R,6S)-6-methylpiperidin-3-ol hydrochloride

• MDL： MFCD28991710
• Inchi： 1S/C6H13NO.ClH/c1-5-2-3-6(8)4-7-5;/h5-8H,2-4H2,1H3;1H/t5-,6+;/m0./s1
• InChI Key： PVOAKSPCPLYSNC-RIHPBJNCSA-N
• SMILES： O[C@H]1CN[C@@H](C)CC1.Cl

Additional information on (3R,6S)-6-methylpiperidin-3-ol hydrochloride

Introduction to (3R,6S)-6-methylpiperidin-3-ol hydrochloride (CAS No. 2227198-81-2)

(3R,6S)-6-methylpiperidin-3-ol hydrochloride, identified by its CAS number 2227198-81-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and pharmacological applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various therapeutic agents.

The stereochemistry of (3R,6S)-6-methylpiperidin-3-ol hydrochloride is crucial in determining its biological efficacy. The specific arrangement of the chiral centers at positions 3 and 6 influences its interaction with biological targets, including enzymes and receptors. This stereochemical configuration has been extensively studied in recent years, as it plays a pivotal role in the development of drugs with improved selectivity and reduced side effects.

In recent years, there has been a growing interest in the exploration of piperidine derivatives for their potential applications in treating various diseases. Research has demonstrated that compounds with a similar structure to (3R,6S)-6-methylpiperidin-3-ol hydrochloride exhibit promising activities against neurological disorders, infectious diseases, and cancer. For instance, studies have shown that certain piperidine-based molecules can modulate neurotransmitter systems, making them potential candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of (3R,6S)-6-methylpiperidin-3-ol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. Advances in catalytic methods and chiral resolution techniques have significantly improved the efficiency of these synthetic routes. For example, asymmetric hydrogenation using transition metal catalysts has been employed to selectively introduce the desired stereocenters into the piperidine ring.

One of the most compelling aspects of (3R,6S)-6-methylpiperidin-3-ol hydrochloride is its potential as a building block for more complex pharmacophores. Researchers have leveraged its scaffold to develop novel drug candidates with enhanced pharmacokinetic properties. For instance, modifications at the 6-methyl position have been explored to optimize solubility and metabolic stability. Additionally, derivatization at the 3-hydroxyl group has led to compounds with improved binding affinity to target proteins.

The pharmacological profile of (3R,6S)-6-methylpiperidin-3-ol hydrochloride has been investigated through both in vitro and in vivo studies. In vitro assays have revealed that this compound exhibits moderate activity against certain enzymes implicated in disease pathways. Notably, it has shown inhibitory effects on monoamine oxidase (MAO) enzymes, which are involved in the metabolism of neurotransmitters like serotonin and dopamine. This suggests potential therapeutic applications in disorders associated with neurotransmitter imbalances.

In vivo studies have further supported the therapeutic potential of (3R,6S)-6-methylpiperidin-3-ol hydrochloride. Animal models have demonstrated that administration of this compound can modulate behaviors associated with neurological disorders. For example, studies in rodents have shown that it can attenuate symptoms similar to those observed in Alzheimer's disease patients. These findings highlight its potential as a lead compound for further drug development.

The safety profile of (3R,6S)-6-methylpiperidin-3-ol hydrochloride is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further studies are needed to fully characterize its long-term safety profile and potential drug-drug interactions.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and molecular biology. The case of (3R,6S)-6-methylpiperidin-3-ol hydrochloride exemplifies how interdisciplinary approaches can lead to significant breakthroughs in drug discovery. By combining expertise in organic synthesis with insights from medicinal chemistry and pharmacology, researchers can identify and optimize compounds with therapeutic potential.

The future prospects for (3R,6S)-6-methylpiperidin-3-ol hydrochloride are promising, given its versatile structure and multiple biological activities. Ongoing research aims to explore new synthetic strategies that could improve yield and enantiopurity while reducing costs. Additionally, computational modeling techniques are being employed to predict how structural modifications might affect biological activity.

In conclusion, (3R,6S)-6-methylpiperidin-3-ol hydrochloride (CAS No. 2227198-81-2) represents a valuable compound in pharmaceutical research due to its unique stereochemistry and diverse biological activities. Its potential applications in treating neurological disorders and other diseases make it an attractive candidate for further development. As research continues to uncover new insights into its pharmacological properties and synthetic pathways, this compound is poised to play a significant role in future drug discovery efforts.